Cas no 1219237-31-6 (1-methanesulfonyl-N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)pyrrolidine-2-carboxamide)

• Product Name: 1-methanesulfonyl-N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)pyrrolidine-2-carboxamide
• CAS No: 1219237-31-6
• MF: C₁₄H₁₇N₃O₅S₃
• MW: 403.496879339218
• CID: 6400348
• PubChem ID: 44116382
• Update Time: 2025-06-12

1-methanesulfonyl-N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)pyrrolidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-methanesulfonyl-N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)pyrrolidine-2-carboxamide
• 1-(methylsulfonyl)-N-(6-(methylsulfonyl)benzo[d]thiazol-2-yl)pyrrolidine-2-carboxamide
• VU0637156-1
• AKOS024500112
• 1219237-31-6
• F5142-0085
• 1-methylsulfonyl-N-(6-methylsulfonyl-1,3-benzothiazol-2-yl)pyrrolidine-2-carboxamide

• Inchi： 1S/C14H17N3O5S3/c1-24(19,20)9-5-6-10-12(8-9)23-14(15-10)16-13(18)11-4-3-7-17(11)25(2,21)22/h5-6,8,11H,3-4,7H2,1-2H3,(H,15,16,18)
• InChI Key： PKSQBEFTYPVGIJ-UHFFFAOYSA-N
• SMILES： S(C)(N1CCCC1C(NC1=NC2C=CC(=CC=2S1)S(C)(=O)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 403.03303417g/mol
• Monoisotopic Mass: 403.03303417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 728
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 159Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-methanesulfonyl-N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)pyrrolidine-2-carboxamide

Recent Advances in the Study of 1-Methanesulfonyl-N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)pyrrolidine-2-carboxamide (CAS: 1219237-31-6)

The compound 1-methanesulfonyl-N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)pyrrolidine-2-carboxamide (CAS: 1219237-31-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, mechanism of action, and biological activity.

Recent studies have highlighted the role of this compound as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The dual methanesulfonyl groups attached to the benzothiazole and pyrrolidine rings are believed to enhance its binding affinity and selectivity towards target proteins. Structural-activity relationship (SAR) studies have further elucidated the importance of these functional groups in modulating its pharmacological properties.

In vitro and in vivo experiments have demonstrated that 1-methanesulfonyl-N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)pyrrolidine-2-carboxamide exhibits promising anti-inflammatory and anti-proliferative effects. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported its efficacy in reducing cytokine production in macrophage cells, suggesting potential applications in treating autoimmune diseases. Additionally, preclinical trials have shown its ability to inhibit tumor growth in xenograft models, positioning it as a candidate for further oncology research.

The synthesis of this compound has also been optimized in recent years, with new methodologies achieving higher yields and purity. A 2022 patent application detailed a novel catalytic process that reduces the formation of by-products, thereby improving scalability for potential industrial production. These advancements are critical for transitioning the compound from laboratory research to clinical development.

Despite these promising results, challenges remain in understanding the compound's pharmacokinetics and toxicity profile. Preliminary data indicate that it has a relatively short half-life in plasma, necessitating further modifications to enhance its stability. Researchers are also investigating its potential off-target effects to ensure safety in therapeutic applications.

In conclusion, 1-methanesulfonyl-N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)pyrrolidine-2-carboxamide represents a compelling area of research in chemical biology. Its unique structure and biological activity make it a valuable candidate for drug development, particularly in inflammation and oncology. Future studies should focus on optimizing its pharmacological properties and advancing it through clinical trials to realize its full therapeutic potential.